2-[(4-Oxo-1,4-dihydrocinnolin-1-yl)methyl]benzoic acid
Overview
Description
“2-[(4-Oxo-1,4-dihydrocinnolin-1-yl)methyl]benzoic acid” is a chemical compound with the CAS Number: 1156900-81-0 . It has a molecular weight of 280.28 . This compound has diverse applications and possesses immense potential for scientific research. Its unique structure and properties make it an invaluable asset in various fields, ranging from pharmaceuticals to material science.
Molecular Structure Analysis
The InChI code for this compound is 1S/C16H12N2O3/c19-15-9-17-18(14-8-4-3-7-13(14)15)10-11-5-1-2-6-12(11)16(20)21/h1-9H,10H2,(H,20,21) . This code provides a specific string of characters that represent the molecular structure of the compound.Physical and Chemical Properties Analysis
The compound has a molecular weight of 280.28 . More detailed physical and chemical properties such as melting point, boiling point, and solubility are not available in the current literature.Scientific Research Applications
Benzoic Acid Derivatives in Gut Function Regulation
- Benzoic acid, a preservative with antibacterial and antifungal properties, is used in foods and feeds, showing potential to improve gut functions. Studies using piglets and porcine intestinal epithelial cells suggest that appropriate levels of benzoic acid might enhance gut functions by regulating enzyme activity, redox status, immunity, and microbiota. However, excessive administration could harm gut health (X. Mao et al., 2019).
Degradation Processes of Pharmaceuticals
- Advanced Oxidation Processes (AOPs) have been used to treat acetaminophen from aqueous media, highlighting the degradation pathways, by-products, and their biotoxicity. This review sheds light on the chemical reactivity and environmental impact of pharmaceuticals, offering insights into the degradation mechanisms of similar compounds (Mohammad Qutob et al., 2022).
Antituberculosis Study of Organotin(IV) Complexes
- Organotin complexes, including those of carboxylic acids, have demonstrated significant antituberculosis activity. This review examines the influence of ligand environment, organic groups attached to the tin, and compound structure on their biological activity, suggesting potential applications in developing antituberculosis agents (Humaira Iqbal et al., 2015).
Pharmacokinetic Analysis of Benzoic Acid
- A physiologically-based pharmacokinetic analysis of benzoic acid across different species, including rats, guinea pigs, and humans, explored metabolic and dosimetric variations. This study underscores the significance of understanding interspecies variations in pharmacokinetics for assessing dietary exposures to benzoates (Timothy E Hoffman & W. Hanneman, 2017).
Safety and Hazards
Properties
IUPAC Name |
2-[(4-oxocinnolin-1-yl)methyl]benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O3/c19-15-9-17-18(14-8-4-3-7-13(14)15)10-11-5-1-2-6-12(11)16(20)21/h1-9H,10H2,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGHQJDGBICXDIP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C3=CC=CC=C3C(=O)C=N2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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